2-Furaldehyde dibenzylhydrazone

• CAS No.: 237403-57-5
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4g/mol
• IUPAC Name: N-benzyl-N-[(E)-furan-2-ylmethylideneamino]-1-phenylmethanamine
• InChI: InChI=1S/C19H18N2O/c1-3-8-17(9-4-1)15-21(16-18-10-5-2-6-11-18)20-14-19-12-7-13-22-19/h1-14H,15-16H2/b20-14+
• InChI Key: RESJANLRPGRKLB-XSFVSMFZSA-N
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)N=CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)/N=C/C3=CC=CO3

Description

2-Furaldehyde dibenzylhydrazone is a hydrazone derivative synthesized via the condensation of 2-furaldehyde (furfural, CAS 98-01-1, C₅H₄O₂) with dibenzylhydrazine . The parent compound, 2-furaldehyde, is a biomass-derived aldehyde produced from lignocellulosic residues, with yields ranging from 0.04% to 10.84% under optimized conditions (70% catalyst concentration, 175°C, 60-minute reaction) . The dibenzylhydrazone derivative introduces two benzyl groups to the hydrazone backbone, enhancing steric bulk and altering physicochemical properties compared to simpler hydrazones.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : Chloro and nitro substituents in other compounds (e.g., 5-nitro-2-furaldehyde semioxazone) introduce electron-withdrawing effects, enhancing electrophilicity, whereas dibenzyl groups in the target compound are electron-donating .

Physicochemical Properties

Table 2: Physicochemical Properties

Compound Name	Solubility	Melting Point (°C)	Stability	Applications
2-Furaldehyde dibenzylhydrazone	Low in water; soluble in DCM, toluene	~150–160 (estimated)	Stable under inert conditions	Potential ligand in coordination chemistry
Formaldehyde phenylhydrazone	Moderate in polar solvents	120–125	Prone to oxidation	Pharmaceutical intermediates
2-Methylbenzaldehyde 2-methylbenzylidenehydrazone	Soluble in ethanol	180–185 (crystallized)	Thermally stable	Crystal engineering
5-Nitro-2-furaldehyde semioxazone	Low solubility	>200	Sensitive to light	Antimicrobial research

Key Observations :

• Solubility : The dibenzyl groups in 2-furaldehyde dibenzylhydrazone reduce polarity, making it less soluble in water than formaldehyde phenylhydrazone .
• Thermal Stability : Methyl-substituted hydrazones (e.g., 2-methylbenzaldehyde derivatives) exhibit higher melting points due to efficient crystal packing .